Cas no 1170370-53-2 (N-(2-methoxy-5-methylphenyl)-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine)

• Product Name: N-(2-methoxy-5-methylphenyl)-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• CAS No: 1170370-53-2
• MF: C₂₀H₂₂N₆O₂S
• MW: 410.492681980133
• CID: 5923873
• PubChem ID: 44069632
• Update Time: 2025-07-09

N-(2-methoxy-5-methylphenyl)-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• [2-(2-methoxy-5-methylanilino)-1,3-thiazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• N-(2-methoxy-5-methylphenyl)-4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,3-thiazol-2-amine
• 1170370-53-2
• F5448-0714
• AKOS024508596
• (2-((2-methoxy-5-methylphenyl)amino)thiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C20H22N6O2S/c1-14-4-5-17(28-2)15(12-14)23-20-24-16(13-29-20)18(27)25-8-10-26(11-9-25)19-21-6-3-7-22-19/h3-7,12-13H,8-11H2,1-2H3,(H,23,24)
• InChI Key： NXCVICHRSFLAAC-UHFFFAOYSA-N
• SMILES： C(C1=CSC(NC2=CC(C)=CC=C2OC)=N1)(N1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 410.152
• Monoisotopic Mass: 410.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 3.2

Additional information on N-(2-methoxy-5-methylphenyl)-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine

N-(2-Methoxy-5-Methylphenyl)-4-(4-Pyrimidinyl)Piperazine-1-Carbonyl-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound N-(2-methoxy-5-methylphenyl)-4-(4-pyrimidinyl)piperazine-1-carbonyl-1,3-thiazol-2-amine (CAS No. 1170370-53-2) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule is composed of several key functional groups, including a thiazole ring, a piperazine moiety, and a pyrimidine fragment, which collectively contribute to its biological activity.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiazole ring in this compound is known to enhance the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications. Additionally, the piperazine moiety is a well-known scaffold in medicinal chemistry, often associated with improved pharmacokinetic profiles and enhanced binding affinity to target proteins.

The pyrimidine fragment within the molecule further adds complexity and functionality. Pyrimidine derivatives are widely studied for their role in nucleic acid synthesis and their potential as antiviral agents. The integration of this fragment into the compound's structure suggests a possible role in modulating nucleic acid-related processes or targeting specific viral enzymes.

One of the most recent advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of N-(2-methoxy-5-methylphenyl)-4-(4-pyrimidinyl)piperazine-1-carbonyl-1,3-thiazol-2-amine as a carrier for anticancer drugs. The molecule's ability to encapsulate therapeutic agents and deliver them directly to tumor sites has shown promising results in preclinical models.

Moreover, computational studies have revealed that the compound exhibits strong binding affinity to several key protein targets, including kinases and proteases. This suggests its potential as a lead compound in the development of novel enzyme inhibitors. The integration of multiple functional groups within its structure allows for diverse interactions with biological targets, making it a versatile candidate for drug design.

Another area of interest is the compound's role in modulating cellular signaling pathways. Recent research has demonstrated that N-(2-methoxy-5-methylphenyl)-4-(4-pyrimidinyl)piperazine-1-carbonyl-1,3-thiazol-2-amine can inhibit the activity of certain tyrosine kinases, which are often overexpressed in cancer cells. This inhibition could potentially lead to reduced cell proliferation and increased apoptosis in malignant cells.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis begins with the preparation of intermediate compounds, such as the thiazole derivative and the piperazine-pyrimidine conjugate. These intermediates are then combined under specific conditions to form the final product. The synthesis process requires precise control over reaction conditions to ensure high yield and purity.

Despite its promising properties, further research is needed to fully understand the compound's mechanism of action and its potential side effects. Preclinical studies have shown minimal toxicity at therapeutic doses, but long-term safety assessments are still pending. Additionally, clinical trials are required to evaluate its efficacy in human subjects.

In conclusion, N-(2-methoxy-5-methylphenyl)-4-(4-pyrimidinyl)piperazine-1-carbonyl-1,3-thiazol